N-(5-chloro-2-methylphenyl)-2-(naphtho[2,1-b]furan-1-yl)acetamide

• IUPAC Name: 2-benzo[e][1]benzofuran-1-yl-N-(5-chloro-2-methylphenyl)acetamide
• InChI: InChI=1S/C21H16ClNO2/c1-13-6-8-16(22)11-18(13)23-20(24)10-15-12-25-19-9-7-14-4-2-3-5-17(14)21(15)19/h2-9,11-12H,10H2,1H3,(H,23,24)
• InChI Key: UCJMGQHOCOVFNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)CC2=COC3=C2C4=CC=CC=C4C=C3
• Molecular Formula: C21H16ClNO2
• Molecular Weight: 349.8 g/mol

Description

N-(5-chloro-2-methylphenyl)-2-(naphtho[2,1-b]furan-1-yl)acetamide, also known as CFN-99554, is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have a unique mechanism of action and biochemical and physiological effects, making it a promising candidate for future research.

Scientific Research Applications

Synthesis and Chemical Transformations

• The condensation of 2-naphthol, furfural, and acetamide, catalyzed by boric acid, produces Betti products alongside new derivatives from rare carbo-Piancatelli rearrangement, highlighting synthetic pathways and mechanistic insights into furan and naphthofuran synthesis (Gutnov et al., 2019).
• Novel derivatives of naphtho-furan, showcasing synthetic strategies for producing compounds with potential antimicrobial activity, emphasize the versatility of naphtho-furan scaffolds in medicinal chemistry (Nagarsha et al., 2023).

Antimicrobial Activity

• The preparation of novel naphtho-furan derivatives, including N-(5bromo-2-(5-phenyl-1,3,4-oxadiazol-2-yl)naphtha[2,1-b]furan-1- yl)acetamide, and their subsequent evaluation for antimicrobial activity, showcase the therapeutic potential of these compounds against various microbial strains, underlining the importance of structural modifications for enhanced biological activities (Nagarsha et al., 2023).

Molecular Structure and Drug Design

• Studies on the synthesis and characterization of N-methyl-2-(4-acylpiperazin-1-yl)-N-[3-(naphthalene-1-yloxy)-3-(thiophen-2-yl) propyl] acetamide derivatives, designed from a base structure through modifications, reveal insights into the structural basis for potential pharmacological properties, highlighting the intersection of organic synthesis and drug discovery (Yang Jing, 2010).

Mechanistic Insights and Metabolic Pathways

• Comparative metabolism studies of chloroacetamide herbicides in human and rat liver microsomes, though focusing on a different class of compounds, offer relevant insights into how structural analogs, including those with acetamide functionalities, may undergo metabolic transformations, relevant for understanding the bioactivation and detoxification pathways of similar compounds (Coleman et al., 2000).